![molecular formula C17H16N2O3S B2932561 N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)benzo[d]thiazole-2-carboxamide CAS No. 1396884-02-8](/img/structure/B2932561.png)
N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)benzo[d]thiazole-2-carboxamide
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Overview
Description
The compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound. It contains a benzene ring fused to a thiazole ring. Thiazoles are known for their diverse biological activities and are used in medicinal chemistry .
Molecular Structure Analysis
The compound contains a benzo[d]thiazole moiety, a furan ring, and a carboxamide group. The benzo[d]thiazole moiety is planar and aromatic .Chemical Reactions Analysis
The compound, being a derivative of benzo[d]thiazole, might undergo reactions typical for these types of compounds. For instance, it might undergo electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its exact structure. Benzo[d]thiazoles are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis and Reactivity : The synthesis of related compounds involves coupling reactions and treatments with reagents like P2S5 in anhydrous toluene, leading to the formation of thioamides and subsequent oxidation to synthesize derivatives like 2-(furan-2-yl)benzo[e][1,3]benzothiazole. These compounds were further subjected to electrophilic substitution reactions, showcasing their chemical versatility (Aleksandrov & El’chaninov, 2017).
Biological Activity
- Cytotoxic Evaluation : A novel series of benzo[d]thiazole-2-carboxamide derivatives were designed, synthesized, and evaluated for cytotoxicity against cancer cell lines with high expression of epidermal growth factor receptor. Some compounds showed moderate to excellent potency, indicating their potential as epidermal growth factor receptor inhibitors (Zhang et al., 2017).
Antimicrobial and Anticancer Activities
- Antimicrobial and Anticancer Activities : Research on derivatives of the compound includes studies on their synthesis, molecular characterization, and evaluation of biological activities. These studies provide insights into the antimicrobial activity against various microorganisms and suggest potential pharmacological applications due to their good antimicrobial activity (Cakmak et al., 2022).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3S/c20-15(16-19-12-4-1-2-5-13(12)23-16)18-10-17(21,11-7-8-11)14-6-3-9-22-14/h1-6,9,11,21H,7-8,10H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STBUCNMFDRYMEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(CNC(=O)C2=NC3=CC=CC=C3S2)(C4=CC=CO4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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